Cas no 158440-79-0 (1-[(E)-but-2-en-2-yl]-3-fluorobenzene)

1-[(E)-but-2-en-2-yl]-3-fluorobenzene structure
158440-79-0 structure
Product Name:1-[(E)-but-2-en-2-yl]-3-fluorobenzene
CAS No:158440-79-0
MF:C10H11F
MW:150.192746400833
CID:108169
Update Time:2023-08-02

1-[(E)-but-2-en-2-yl]-3-fluorobenzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,1-fluoro-3-(1-methyl-1-propenyl)-, (E)- (9CI)
    • 1-[(2E)-2-Buten-2-Yl]-3-Fluorobenzene
    • 1-[(E)-but-2-en-2-yl]-3-fluorobenzene
    • Benzene, 1-fluoro-3-(1-methyl-1-propenyl)-, (E)- (9CI)
    • Inchi: 1S/C10H11F/c1-3-8(2)9-5-4-6-10(11)7-9/h3-7H,1-2H3/b8-3+
    • InChI Key: CLLPQZXTWMZRLT-FPYGCLRLSA-N
    • SMILES: FC1=CC=CC(=C1)/C(=C/C)/C

Computed Properties

  • Exact Mass: 150.084
  • Monoisotopic Mass: 150.084
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.7
  • Topological Polar Surface Area: 0
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